1-Amino-3-(4-chlorophenyl)propan-2-ol;hydrochloride

• IUPAC Name: 1-amino-3-(4-chlorophenyl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C9H12ClNO.ClH/c10-8-3-1-7(2-4-8)5-9(12)6-11;/h1-4,9,12H,5-6,11H2;1H
• InChI Key: XGKWUOAAXKAMCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(CN)O)Cl.Cl
• Molecular Formula: C9H13Cl2NO
• Molecular Weight: 222.11 g/mol

Description

“1-Amino-3-(4-chlorophenyl)propan-2-ol;hydrochloride” is a chemical compound with diverse applications in scientific research. It has a molecular weight of 222.11. It’s a solid at room temperature and is stored in an inert atmosphere.

Molecular Structure Analysis

The linear formula of “this compound” is C9H13Cl2NO. The InChI code is not explicitly mentioned in the search results.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It’s stored in an inert atmosphere.

Mechanism of Action

Target of Action

It is known that similar compounds often interact with various enzymes and receptors in the body, influencing their function .

Mode of Action

This interaction could involve binding to the target, altering its structure or function, and thereby influencing the biochemical pathways in which the target is involved .

Biochemical Pathways

Similar compounds are known to influence various biochemical pathways, leading to downstream effects such as the activation or inhibition of other enzymes or receptors, changes in cell signaling, and alterations in cellular metabolism .

Pharmacokinetics

These properties would determine the bioavailability of the compound, i.e., the proportion of the compound that enters the circulation when introduced into the body and is able to have an active effect .

Result of Action

The effects would likely depend on the specific targets of the compound and the biochemical pathways in which these targets are involved .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1-Amino-3-(4-chlorophenyl)propan-2-ol hydrochloride. These factors could include temperature, pH, and the presence of other compounds. For instance, the compound is recommended to be stored under inert gas (nitrogen or Argon) at 2–8 °C .

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Amino-3-(4-chlorophenyl)propan-2-ol;hydrochloride in lab experiments is its ability to increase the levels of neurotransmitters in the brain. This can be useful in studying the effects of these neurotransmitters on behavior and cognition. However, one limitation of using this compound is its potential for abuse and addiction, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-Amino-3-(4-chlorophenyl)propan-2-ol;hydrochloride. One area of interest is its potential use in treating addiction and PTSD. Another area of interest is its effects on cognition and memory, which could have implications for the treatment of cognitive disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-Amino-3-(4-chlorophenyl)propan-2-ol;hydrochloride involves the reaction of 4-chloroacetophenone with nitromethane to form 1-(4-chlorophenyl)-2-nitropropene. This compound is then reduced to 1-Amino-3-(4-chlorophenyl)propan-2-ol, which is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.

Scientific Research Applications

1-Amino-3-(4-chlorophenyl)propan-2-ol;hydrochloride has been extensively studied for its potential use in treating various medical conditions. It has been found to be effective in treating depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use in treating addiction and post-traumatic stress disorder (PTSD).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P280, P301+P312, P302+P352, P305+P351+P338.